6-(Oxazol-5-yl)isoquinoline

• Molecular Formula: C12H8N2O
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 5-isoquinolin-6-yl-1,3-oxazole
• InChI: InChI=1S/C12H8N2O/c1-2-11-6-13-4-3-9(11)5-10(1)12-7-14-8-15-12/h1-8H
• InChI Key: SVMUKRZFXCQTAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C=C1C3=CN=CO3

Description

6-(Oxazol-5-yl)isoquinoline is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Oxazol-5-yl)isoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Oxazol-5-yl)isoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 150 mL round-bottomed flask was added p-toluenesulfonylmethyl isocyanide (3.50 g, 18.0 mmol) and MeOH, followed by sodium methoxide (11.0 mL, 50.9 mmol) and a MeOH solution of isoquinoline-6-carbaldehyde (2.35 g, 15.0 mmol). The solution was stirred at reflux for about 1 hour and followed by LCMS. Water was added (50 mL) and the MeOH was removed in vacuo. The suspension was cooled to 0° C., and the resulting precipitate was filtered and dried in a vacuum oven overnight to give 6-(oxazol-5-yl)isoquinoline (2.50 g, 85% yield) as a tan powder. LCMS (API-ES) m/z (%): (100%, M++H).